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Compound of Interest

Compound Name:
5-Fluorouridine 5'-triphosphate-

19F

Cat. No.: B12368628

Get Quote

CAS Number: 3828-96-4

This technical guide provides an in-depth overview of 5-Fluorouridine 5'-triphosphate (5-FUTP),

a critical metabolite of the widely used chemotherapeutic agent 5-Fluorouracil (5-FU). This

document is intended for researchers, scientists, and drug development professionals, offering

detailed information on its properties, suppliers, mechanism of action, and relevant

experimental protocols.

Core Concepts and Properties
5-Fluorouridine 5'-triphosphate is a fluorinated analog of the naturally occurring uridine

triphosphate (UTP). Its significance in cellular processes stems from its role as an active

metabolite of 5-FU.[1][2][3] Following the administration of 5-FU, it undergoes a series of

intracellular conversions to form 5-FUTP, along with other active metabolites like 5-fluoro-2'-

deoxyuridine monophosphate (FdUMP) and 5-fluoro-2'-deoxyuridine triphosphate (FdUTP).[3]

While FdUMP primarily inhibits thymidylate synthase, leading to DNA synthesis disruption, and
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FdUTP can be misincorporated into DNA, a substantial body of evidence points to the

incorporation of 5-FUTP into RNA as a primary driver of 5-FU's cytotoxic effects.[4][5]

The incorporation of 5-FUTP into various RNA species, including ribosomal RNA (rRNA),

messenger RNA (mRNA), and transfer RNA (tRNA), disrupts their normal processing,

maturation, and function.[2][5] This leads to impaired ribosome biogenesis, aberrant protein

synthesis, and ultimately, cell death.[4][6]

Chemical and Physical Properties:

Property Value

CAS Number 3828-96-4

Molecular Formula C₉H₁₄FN₂O₁₅P₃[7]

Molecular Weight 502.13 g/mol

Synonyms
FUTP, 5-Fluoro-UTP, 5-Fluorouridine

triphosphate[7]

Supplier Information
A variety of chemical and biotechnology companies supply 5-Fluorouridine 5'-triphosphate for

research purposes. The compound is typically available as a solution, often as a salt (e.g.,

sodium or ammonium salt). When sourcing this compound, it is crucial to consider purity,

concentration, and formulation to ensure experimental reproducibility.

Table of Potential Suppliers:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10168374/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4834600/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3837334/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4834600/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10168374/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11514606/
https://pubchem.ncbi.nlm.nih.gov/compound/5-Fluorouridine-5_-triphosphate
https://pubchem.ncbi.nlm.nih.gov/compound/5-Fluorouridine-5_-triphosphate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368628?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Product Name

MedchemExpress 5-Fluorouridine 5'-triphosphate-19F

Silantes Fluorouridine 5′-triphosphate

Sierra Bioresearch 5-Fluorouridine-5'-triphosphate (FUTP)

Benchchem 5-Fluorouridine 5'-triphosphate

EvitaChem 5-Fluorouridine 5'-triphosphate-13C,19F,d1

LookChem 5-fluorouridine 5'-triphosphate

Cambridge Isotope Laboratories 5-Fluorouridine 5′-triphosphate, ammonium salt

Biosynth 5-Fluorouridine-5'-triphosphate sodium salt

Note: This is not an exhaustive list, and availability may vary. Researchers should contact

suppliers directly for current product specifications and pricing.

Mechanism of Action and Signaling Pathways
The primary mechanism of action of 5-FUTP is its incorporation into RNA, leading to what is

often termed "RNA damage." This triggers a cascade of cellular events culminating in

apoptosis.

Metabolic Activation of 5-FU to 5-FUTP
The conversion of 5-FU to 5-FUTP is a multi-step enzymatic process within the cell.

5-FU FUMPOrotate Phosphoribosyltransferase (OPRT) or Uridine Phosphorylase/Uridine Kinase FUDPUridylate Kinase 5-FUTPNucleoside Diphosphate Kinase

Click to download full resolution via product page

Caption: Metabolic activation pathway of 5-Fluorouracil (5-FU) to 5-Fluorouridine 5'-

triphosphate (5-FUTP).

Downstream Effects of 5-FUTP Incorporation into RNA
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Once incorporated into RNA, 5-FUTP disrupts critical cellular processes. The incorporation into

rRNA is particularly detrimental, leading to impaired ribosome assembly and function. This can

trigger a "ribotoxic stress response," activating signaling pathways that lead to apoptosis. While

the direct downstream signaling from 5-FUTP-induced RNA damage is an area of active

research, it is known to contribute to the overall cytotoxicity of 5-FU, which can involve

pathways like JAK/STAT, Wnt, Notch, and NF-κB in the context of drug resistance.[8]
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Cellular Response to 5-FUTP
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Experimental Workflow: Analyzing the Effects of 5-FU

1. Cell Culture
(e.g., Cancer Cell Line)

2. Treatment with 5-FU
(or vehicle control)

3. Endpoint Assays

Cell Viability Assay
(e.g., MTT)

RNA Analysis Protein Analysis

4. Data Analysis and Interpretation

RNA Extraction

Western Blot
(Apoptosis Markers)

RNA Integrity Check
(e.g., Bioanalyzer)

RT-qPCR
(Gene Expression)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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